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Compound of Interest

Compound Name: Naphthol Green B

Cat. No.: B7797374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Naphthol Green B as a

counterstain in trichrome staining methods. This document outlines the principles of Naphthol
Green B in trichrome staining, offers a comparative overview with other common green

counterstains, and provides detailed protocols for its application.

Introduction to Naphthol Green B in Trichrome
Staining
Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye that serves as an

effective counterstain in various polychrome staining techniques, including specific variants of

trichrome stains.[1] In these methods, it is primarily used to impart a vibrant green color to

collagen and other connective tissue elements, providing a stark contrast to the nuclear and

cytoplasmic stains.[1][2] The principle of trichrome staining relies on the differential binding of

anionic dyes to tissue components based on their molecular size and the tissue's permeability.

[1] Naphthol Green B, being an anionic dye, binds to basic tissue components, particularly the

abundant amino groups in collagen fibers, through electrostatic interactions.[1]
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Trichrome stains are invaluable in histopathology for assessing the degree of fibrosis in various

tissues, such as in liver cirrhosis or cardiac pathology, where the extent of collagen deposition

is a critical diagnostic and prognostic marker.[1] Naphthol Green B can be used as a

substitute for more commonly used green counterstains like Light Green SF yellowish and Fast

Green FCF.[1][2]

Comparative Overview of Green Counterstains
While quantitative comparative data on the performance of Naphthol Green B against other

green counterstains in trichrome methods is limited in published literature, a qualitative

comparison can be made based on available information.

Feature Naphthol Green B
Light Green SF
Yellowish

Fast Green FCF

Synonyms Acid Green 1 Acid Green 5
Food Green 3, FD&C

Green No. 3

C.I. Number 10020 42095 42053

Primary Use in

Trichrome

Stains collagen green

in specific methods

like Mollier's

trichrome.[1]

Standard counterstain

for collagen in

Masson's trichrome in

North America.

Recommended

substitute for Light

Green SF yellowish;

less prone to fading.

Photostability

Information on

photostability in

stained tissues is

limited.

Known to fade over

time.

More brilliant and less

likely to fade

compared to Light

Green SF yellowish.

Staining Context

Can be used in multi-

step trichrome

staining protocols.

A key component in

Masson's trichrome

and Papanicolaou's

EA series.

Used in Masson's and

Gomori's trichrome

stains, and in the

quantitative Sirius

Red/Fast Green

assay.[3]
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Two detailed protocols for trichrome staining using Naphthol Green B are provided below. It is

recommended that for formalin-fixed tissues, a secondary fixation (mordanting) step with

Bouin's fluid is beneficial for enhancing staining intensity and contrast.

Protocol 1: Mollier's Trichrome Stain for Elastic and
Collagen Fibers
This method is effective in differentiating elastic fibers, collagen, and various cellular elements.

[1]

Materials:

5µm paraffin-embedded tissue sections

Weigert's iron hematoxylin

Solution A (Elastic Fiber Stain):

Orcein: 0.8 g

100% Ethanol: 50 mL

Distilled water: 50 mL

Hydrochloric acid: 1 mL

Solution B (Plasma Stain):

Azocarmine: 2 g

Glacial acetic acid: 1 mL

Distilled water: 100 mL

Solution C (Differentiator):

Phosphotungstic acid: 5 g
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Distilled water: 100 mL

Solution D (Collagen Stain):

Naphthol green B: 1 g

Glacial acetic acid: 1 mL

Distilled water: 100 mL[4]

Ethanol series (95% and 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinize sections in xylene and rehydrate through descending grades of ethanol to

water.

Place sections in Solution A for 12 hours to stain elastic fibers.

Rinse in 70% ethanol.

Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

Wash in running tap water for 15 minutes.

Place in Solution B for 15-30 minutes.

Rinse with distilled water.

Decolorize in Solution C for 2-6 hours, changing the solution three times.

Rinse quickly with distilled water.

Place in Solution D for 15-30 minutes to stain collagen.
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Agitate vigorously in 95% ethanol for 30 seconds.

Dehydrate through two changes of 100% ethanol.

Clear in two changes of xylene.

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Blue to black[1]

Elastic Fibers: Black[1]

Erythrocytes: Red[1]

Cytoplasm: Purple[1]

Collagen: Green[1]

Protocol 2: Modified Lillie's (Masson's) Trichrome with
Naphthol Green B Counterstain
This protocol is a modification of a common Masson's trichrome stain, substituting Naphthol
Green B for the traditional green counterstain.[2]

Materials:

5µm paraffin-embedded tissue sections

Bouin's fluid (optional, for secondary fixation)

Weigert's iron hematoxylin

Biebrich scarlet-acid fuchsin solution

Phosphomolybdic/Phosphotungstic acid solution

Naphthol Green B solution:
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Naphthol Green B: 2.5 g

Distilled water: 100 mL

Glacial acetic acid: 2.5 mL[2]

1% Acetic acid solution

Ethanol series (70%, 95%, 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinize sections in xylene (2 changes, 5 minutes each).

Rehydrate through descending grades of ethanol (100%, 95%, 70%; 2 minutes each).

Rinse in distilled water.

Optional Mordanting: If not fixed in a picric acid-containing fixative, mordant in Bouin's fluid at

56-60°C for 1 hour or overnight at room temperature. Wash in running tap water to remove

picric acid.

Nuclear Staining:

Stain in Weigert's iron hematoxylin for 10 minutes.

Wash in running tap water for 10 minutes.

Rinse in distilled water.

Cytoplasmic and Muscle Staining:

Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

Rinse in distilled water.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7797374/docs?utm_src=pdf-body#application-notes-and-protocols-naphthol-green-b-as-a-counterstain-in-trichrome-methods
https://www.benchchem.com/pdf/Physical_and_chemical_characteristics_of_Naphthol_Green_B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Differentiation:

Place in Phosphomolybdic/Phosphotungstic acid solution for 10-15 minutes.

Collagen Staining:

Transfer directly to Naphthol Green B solution for 5-10 minutes.

Rinse briefly in distilled water.

Final Rinse:

Place in 1% acetic acid solution for 2 minutes.

Rinse in distilled water.

Dehydration and Mounting:

Dehydrate quickly through ascending grades of ethanol.

Clear in xylene and mount with a resinous medium.

Expected Results:

Nuclei: Black[2]

Cytoplasm, Muscle, Erythrocytes: Red/Pink[2]

Collagen: Green[2]

Visualized Workflows
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Click to download full resolution via product page

Caption: Workflow for Mollier's Trichrome Staining using Naphthol Green B.
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Caption: Workflow for Modified Lillie's Trichrome with Naphthol Green B.

Concluding Remarks
Naphthol Green B is a valuable and effective counterstain for collagen in trichrome staining

protocols. It offers a distinct green coloration that provides excellent contrast for the

visualization and assessment of connective tissue. While direct quantitative comparisons with

other green counterstains are not readily available in the literature, the protocols provided here

offer a solid foundation for its application in research and diagnostic settings. For studies

requiring long-term archiving of slides, a preliminary evaluation of the photostability of

Naphthol Green B-stained sections under specific laboratory conditions may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Naphthol Green B as
a Counterstain in Trichrome Methods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797374/docs#application-notes-and-protocols-
naphthol-green-b-as-a-counterstain-in-trichrome-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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